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Efficacy Outcomes of Samotolisib in mCRPC

The data below comes from a phase Ib/Il study of Sameotolisib plus Enzalutamide in patients with

metastatic castration-resistant prostate cancer (mCRPC) who had progressed on prior abiraterone therapy [1].

Samotolisib + Placebo +
Outcome Measure ) ) P-value
Enzalutamide Enzalutamide
Median rPFS 10.2 months 5.5 months 0.03 [1]
Median PCWG2-PFS 3.8 months 2.8 months 0.003
[1]
rPFS in AR-v7 negative 13.2 months 5.3 months 0.03[1]

patients

Abbreviations: rPFS, radiographic progression-free survival; PCWGZ2-PFS, Progression-free survival as per

Prostate Cancer Clinical Trials Working Group 2 criteria; AR-v7, Androgen Receptor splice variant 7.

Detailed Experimental Protocol
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For your guide's methodology section, here are the key details of the clinical trial design and assessment

criteria.

Study Designh and Treatment

¢ Clinical Trial Identifier: NCT02407054 [1].

¢ Phase: Ib/ll, double-blind, placebo-controlled [1].

¢ Patient Population: Patients with advanced mCRPC and disease progression on prior abiraterone
treatment [1].

¢ Intervention: Patients were randomized to receive either Enzalutamide (160 mg once daily) plus
Samotolisib (200 mg twice daily) or Enzalutamide plus a placebo on a 28-day cycle [1].

rPFS Assessment Methodology

e Assessment Criteria: rPFS was defined based on a combination of radiographic and clinical findings
[1]. The specific criteria used in pivotal prostate cancer trials like COU-AA-302 typically include [2]:
o Bone Scan: Appearance of = two new lesions on an 8-week bone scan, confirmed by a
second scan.
o Soft Tissue Progression: Progression in lymph nodes or visceral organs as assessed by
cross-sectional imaging (e.g., CT or MRI), using criteria like RECIST 1.1 [2].
o Death: Death from any cause.
¢ Endpoint Association: rPFS has been validated as a response biomarker in mCRPC and is highly
associated with overall survival (OS), supporting its use in clinical trials [2].

Samotolisib’'s Mechanism of Action

To help your audience understand the scientific rationale, this diagram shows the key pathways Samotolisib

inhibits.
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Samotolisib is an oral ATP-competitive inhibitor that simultaneously targets multiple key enzymes [1] [3]:

¢ PIBK/ImTOR Pathway: It potently inhibits Class | PI3K isoforms and both mTOR complexes
(mMTORC1 and mTORC?2). This broad inhibition is designed to overcome the feedback activation that
can occur when only one node in the pathway is targeted [4].

e DNA-PK Inhibition: It also inhibits DNA-dependent protein kinase (DNA-PK), a key enzyme in DNA
repair. This is relevant because DNA-PK can also act as a co-regulator of the androgen receptor,
providing another potential mechanism to combat resistance in prostate cancer [1].

Interpretation and Context for Your Guide

¢ Clinical Relevance: The combination of Samotolisib and Enzalutamide showed a clinically
meaningful and statistically significant improvement in rPFS compared to Enzalutamide alone in a
patient population with limited treatment options after abiraterone failure [1].
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e Biomarker-Driven Response: The enhanced benefit in AR-v7 negative patients and those with
PTEN-intact tumors suggests that biomarkers could be crucial for identifying the patient population
most likely to respond to this combination therapy [1]. This is a key point for a targeted audience of
researchers and drug developers.

e Comparison with Other Data: It is worth noting for a comprehensive comparison that a pediatric
phase Il study (Pediatric MATCH) of Samotolisib as a single agent in solid and CNS tumors with
PISK/mTOR pathway alterations showed no objective responses [5] [6]. This highlights that the
efficacy of a targeted therapy can be highly context-dependent, varying by disease setting,
combination partner, and specific tumor biology.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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